Cas no 1806947-37-4 (4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine)
4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine
-
- Inchi: 1S/C7H3F2N3O3/c8-6(9)5-3(2-10)1-4(13)11-7(5)12(14)15/h1,6H,(H,11,13)
- InChI Key: UIYNWOMDUGQJPC-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CC(NC=1[N+](=O)[O-])=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 438
- XLogP3: -0.1
- Topological Polar Surface Area: 98.7
4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043433-250mg |
4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine |
1806947-37-4 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029043433-500mg |
4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine |
1806947-37-4 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029043433-1g |
4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine |
1806947-37-4 | 97% | 1g |
$2,950.20 | 2022-03-31 |
4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine
Research Briefing on 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine (CAS: 1806947-37-4)
4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine (CAS: 1806947-37-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and cyano functional groups, exhibits promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, making it a subject of intense scientific inquiry.
The synthesis of 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine involves a multi-step process that includes the introduction of difluoromethyl and nitro groups into the pyridine ring. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its molecular structure. Researchers have noted that the presence of the difluoromethyl group enhances the compound's metabolic stability, while the nitro and cyano groups contribute to its reactivity and binding affinity with biological targets.
Recent in vitro studies have demonstrated that 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine exhibits potent inhibitory activity against a range of enzymes, including kinases and proteases, which are critical in various disease pathways. For instance, preliminary data suggest that this compound may serve as a lead molecule for the development of novel anticancer agents, owing to its ability to disrupt key signaling pathways in cancer cells. Additionally, its antimicrobial properties have been explored, with promising results against drug-resistant bacterial strains.
In vivo studies have further validated the therapeutic potential of this compound. Animal models have shown that 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine possesses favorable pharmacokinetic properties, including good oral bioavailability and tissue distribution. However, challenges such as potential toxicity and off-target effects remain to be addressed in future research. Current efforts are focused on optimizing the compound's structure to enhance its efficacy and reduce adverse effects.
The broader implications of this research extend to the development of new chemical entities for treating complex diseases. The unique structural features of 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine provide a valuable template for medicinal chemistry, enabling the design of derivatives with improved pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine represents a promising candidate for further investigation in drug discovery. Its multifaceted biological activity and synthetic versatility underscore its potential as a cornerstone in the development of next-generation therapeutics. Future research should prioritize mechanistic studies, toxicity assessments, and clinical trials to fully realize its therapeutic benefits.
1806947-37-4 (4-Cyano-3-(difluoromethyl)-6-hydroxy-2-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)